Cas no 531-88-4 (5,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one)

• Product Name: 5,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one
• CAS No: 531-88-4
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD00086313
• CID: 381365
• PubChem ID: 230460
• Update Time: 2025-04-19

5,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethoxyisobenzofuran-1(3H)-one
• 1(3H)-Isobenzofuranone,5,6-dimethoxy-
• 5,6-DIMETHOXYISOBENZOFURAN-1(3H)-ONENSC25379
• Macconine
• m-Meconin
• 5,6-dimethoxy-2-benzofuran-1(3H)-one
• 5,6-Dimethoxy-3H-isobenzofuran-1-one
• 5,6-dimethoxynicotinic acid nitrile
• 5,6-Dimethoxynicotinonitrile
• 5,6-dimethoxyphthalide
• 5,6-DIMETHOXY-PHTHALIDE
• AC1Q472Q
• ACMC-209996
• AG-A-79120
• ANW-16264
• CTK6J5190
• meta-meconin
• SureCN1849319
• NSC 25379
• meta-Meconine
• Nsc25379
• METAMECONINE
• 5,6-dimethoxy-3H-2-benzofuran-1-one
• UKFAWRZYFYOXEG-UHFFFAOYSA-N
• 5,6-dimethoxy-3 h-isobenzofuran-1-one
• 1(3H)-Isobenzofuranone, 5,6-dimethoxy-
• 5,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one
• metameconin
• 5,6-dimethoxy-3-hydroisobenzofuran-1-one
• Meconinm
• Spectrum_001281
• SpecPlus_000200
• 5,6-dimethoxy-phthal
• KBio2_001761
• F11028
• CCG-38473
• SDCCGMLS-0066483.P001
• VU0243943-3
• DivK1c_006296
• SR-05000002427-1
• MFCD00086313
• Spectrum5_001648
• AKOS000265096
• BCP31068
• CHEBI:113547
• NCGC00095581-01
• F3292-0464
• SPBio_001864
• Spectrum4_001181
• Spectrum2_001902
• Spectrum3_001042
• SPECTRUM300062
• SY112692
• AP-065/40649144
• BRD-K94324294-001-03-5
• BRD-K94324294-001-02-7
• NSC-25379
• A923416
• KBio3_001784
• CS-0061921
• 531-88-4
• SCHEMBL800990
• KBio2_004329
• DTXSID20282301
• 759409-69-3
• CHEMBL1559465
• KBio2_006897
• 5,6-Dimethoxy-3 H-isobenzofuran-1-one, AldrichCPR
• 5,6-dimethoxy-1(3H)-Isobenzofuranone
• AS-10523
• SR-05000002427
• Q27194441
• FT-0660005
• KBio1_001240
• AB00052752-02
• 1(3H)-Isobenzofuranone,6-dimethoxy-
• KBioGR_001841
• KBioSS_001761
• NCGC00095581-02
• A838556
• BSPBio_002564
• DB-075038
• STK234719
• ALBB-020808

• MDL： MFCD00086313
• Inchi： 1S/C10H10O4/c1-12-8-3-6-5-14-10(11)7(6)4-9(8)13-2/h3-4H,5H2,1-2H3
• InChI Key： UKFAWRZYFYOXEG-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C(=CC=2C1)OC)OC)=O

Computed Properties

• Exact Mass: 194.0579
• Monoisotopic Mass: 194.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• XLogP3: 1.3

Experimental Properties

• Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 159 ºC (methanol )
• Boiling Point: 424.951°C at 760 mmHg
• Flash Point: 184.6°C
• Refractive Index: 1.547
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 44.76

5,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides